Cas no 514802-91-6 (Benzeneacetic acid, 4-(3-isothiocyanatophenoxy)-, methyl ester)

• Product Name: Benzeneacetic acid, 4-(3-isothiocyanatophenoxy)-, methyl ester
• CAS No: 514802-91-6
• MF: C₁₆H₁₃NO₃S
• MW: 299.344322919846
• CID: 1571502
• Update Time: 2024-08-24

Benzeneacetic acid, 4-(3-isothiocyanatophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(3-isothiocyanatophenoxy)-, methyl ester

• Inchi： 1S/C16H13NO3S/c1-19-16(18)9-12-5-7-14(8-6-12)20-15-4-2-3-13(10-15)17-11-21/h2-8,10H,9H2,1H3
• InChI Key： XNNXFZQCDQLGLI-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC=C(OC2=CC=CC(N=C=S)=C2)C=C1

Computed Properties

• Exact Mass: 299.06169

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 433.4±35.0 °C(Predicted)
• PSA: 47.89